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Abstract

Primisulfuron-methyl is a selective post-emergence sulfonylurea herbicide.[1] It is utilized for
the control of a variety of grass and broadleaf weeds, primarily in corn cultivation.[1] Its
herbicidal activity stems from the inhibition of the acetolactate synthase (ALS) enzyme, a
critical component in the biosynthetic pathway of branched-chain amino acids in plants.[1][2][3]
[4][5][6] This document provides a comprehensive overview of the chemical and physical
properties of Primisulfuron-methyl, its mechanism of action, and detailed experimental
protocols for its analysis.

Chemical and Physical Properties

Primisulfuron-methyl is a colorless, crystalline solid.[7] The fundamental chemical and
physical characteristics of Primisulfuron-methyl are summarized in the table below for ease
of reference.
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Property Value Source(s)
Chemical Formula CisH12F4N4O7S [11[3]
Molecular Weight 468.3 g/mol [1]

CAS Number 86209-51-0 [3][8][9][10]

methyl 2-[[[[4,6-
bis(difluoromethoxy)pyrimidin-
IUPAC Name 2- [8]

ylJamino]carbonyllamino]sulfon

yllbenzoate
Synonyms Beacon, Tell, CGA-136872 [3][8]
_ _ 194.8-197.4 °C (with
Melting Point [8]

decomposition)

Acetone: 35,000 mg/L,
N Ethanol: 1000 mg/L, Toluene:
Solubility (at 25 °C) [8]
570 mg/L, n-octanol: 7.7 mgl/L,

n-hexane: 1.5 mg/L

Water Solubility

70 mg/L (at 20 °C)

[7]

Vapor Pressure

<5 x 103 mPa (at 25 °C)

[8]

pKa

5.1

[8]

Log Kow (Octanol-Water
N o 0.06 (at 25 °C) [8]
Partition Coefficient)

Mechanism of Action: Inhibition of Acetolactate
Synthase

The primary mode of action of Primisulfuron-methyl is the inhibition of the enzyme
acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][2][3][4][5]
[6] This enzyme is pivotal in the biosynthesis of the branched-chain amino acids: valine,
leucine, and isoleucine.[1][3][4][5] As these amino acids are essential for protein synthesis and,
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consequently, cell division and growth, the inhibition of ALS leads to a cessation of growth in
susceptible plants.[2][3][5]

Primisulfuron-methyl is absorbed through both the foliage and roots of the plant and is
translocated to the growing points where it exerts its inhibitory effect on ALS.[1][3] The
inhibition of this enzymatic pathway ultimately results in the death of the weed.

Below is a diagram illustrating the signaling pathway affected by Primisulfuron-methyl.

Branched-Chain Amino Acid Biosynthesis

a-Aceto-a-hydroxybutyrate

Inhibition

Acetolactate Synthase (ALS)
i
i
Primisulfuron-methy! - | I I i
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Mechanism of action of Primisulfuron-methyl.

Experimental Protocols
Synthesis of Primisulfuron-methyl

A general method for the synthesis of Primisulfuron-methyl involves the reaction of 2-
sulfamoylchloride benzoic acid with 2-amino-4,6-difluoromethoxypyrimidine.[8] Another
described synthesis route reacts 2-amino, 4,6-dihydroxy-pyrimidine with a fluorinating reagent
to produce the key intermediate 2-amino, 4,6-bis(difluoro-methoxy)pyrimidine.[7] This
intermediate is then reacted with o-methoxycarbonyl benzenesulfonyl isocyanate to yield
Primisulfuron-methyl.[7]
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Analytical Method for the Determination of
Primisulfuron-methyl in Soil

This protocol is based on the EPA method GRMO070.02A and is suitable for the quantification of
Primisulfuron-methyl residues in soil samples.[9]

3.2.1. Extraction

Weigh 50 g of soil into a 250 mL flask.

Add 100 mL of an extraction solvent mixture of acetonitrile/water/concentrated ammonium
hydroxide (90/8/2 viviv).[9]

Shake the flask for one hour at room temperature.[9]

Filter the extract and collect the supernatant.

3.2.2. Cleanup

» Take an aliquot of the extract and evaporate it to a small volume using a rotary evaporator.[9]
» Dilute the concentrated extract with 0.1 M sodium carbonate (Na=COs) aqueous solution.[9]
 Partition the alkaline aqueous solution with toluene to remove nonpolar interferences.[9]

» Acidify the agueous phase with dilute phosphoric acid and partition again with
dichloromethane.[9]

o Evaporate the dichloromethane phase to dryness.[9]

» Dissolve the residue in acetonitrile and evaporate again to remove any residual water.[9]
o Perform a final cleanup step using an Alumina Sep-Pak cartridge.[9]

3.2.3. Quantification

¢ Dissolve the final residue in a suitable solvent for analysis.
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e Analyze the sample using High-Performance Liquid Chromatography (HPLC) with UV
detection at 234 nm.[9]

» For more sensitive and specific quantification, especially in complex matrices, Liquid
Chromatography with tandem Mass Spectrometry (LC-MS/MS) can be employed as an
alternative determination step.[9]

The limit of quantitation (LOQ) for this method is established at 0.01 ppm (mg/kg) for the
analysis of Primisulfuron-methyl in soil.[9]

Below is a workflow diagram for the analytical determination of Primisulfuron-methyl in soil.
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Analytical workflow for Primisulfuron-methyl in soil.
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Analytical Method for the Determination of

Primisulfuron-methyl in Water

This protocol is based on the EPA method GRM070.01A and is designed for the analysis of
Primisulfuron-methyl in water samples.[10]

3.3.1. Sample Preparation

o Take a 20 mL subsample of the water and transfer it to a 50 mL polypropylene centrifuge
tube.[10]

 Acidify the sample with acetic acid.[10]
3.3.2. Quantification

» Directly inject the acidified sample into a Liquid Chromatography with tandem Mass
Spectrometry (LC-MS/MS) system for analysis.[10]

The limit of quantitation (LOQ) for this method is 0.05 ppb (pg/L) for Primisulfuron-methyl in
ground water.[10]

Conclusion

Primisulfuron-methyl is a potent and selective herbicide with a well-defined mechanism of
action targeting the ALS enzyme in plants. The provided data and protocols offer a
comprehensive technical resource for researchers and scientists working with this compound.
The detailed analytical methods are crucial for residue analysis and environmental monitoring,
ensuring its safe and effective use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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